Cas no 2228302-56-3 (3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine
• CAS No: 2228302-56-3
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6482676
• PubChem ID: 165632704
• Update Time: 2025-06-08

3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine
• 2228302-56-3
• EN300-1946737

• Inchi： 1S/C13H16F3N/c14-13(15,16)12(8-17)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7,12H,1-2,4,6,8,17H2
• InChI Key： YNDASOPGMAKZEZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC=CC2CCCCC=21)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine

Comprehensive Introduction to 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine (CAS No. 2228302-56-3)

The compound 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine (CAS No. 2228302-56-3) is a fluorinated amine derivative with a unique structural framework. Its molecular structure combines a tetrahydronaphthalene (tetralin) moiety with a trifluoromethyl group, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which are critical properties in drug design and material science applications.

In recent years, fluorinated compounds like 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine have gained attention due to their potential in addressing challenges in central nervous system (CNS) drug development. Researchers are exploring its role as a building block for novel neuroactive agents, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) is a key area of investigation, as it could pave the way for more effective therapeutics.

The synthesis of CAS No. 2228302-56-3 involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Its purity and stability are rigorously tested using advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent requirements for research and development purposes.

From an industrial perspective, 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine is also being studied for its potential in crop protection. Fluorinated compounds are known for their pesticidal and herbicidal activities, and this molecule's structural features could contribute to the development of next-generation agrochemicals with improved efficacy and environmental safety profiles.

Environmental and regulatory considerations are paramount when working with fluorinated compounds. The persistence and bioaccumulation of such molecules are under scrutiny, and researchers are actively investigating green chemistry approaches to minimize ecological impact. This aligns with the growing demand for sustainable chemical solutions in both the pharmaceutical and agricultural sectors.

In summary, 3,3,3-trifluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-amine (CAS No. 2228302-56-3) represents a versatile and promising compound with applications spanning drug discovery, material science, and agrochemical innovation. Its unique fluorinated structure and tetrahydronaphthalene backbone make it a valuable candidate for further research and development in these cutting-edge fields.